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Compound of Interest

Compound Name: Evifacotrep

Cat. No.: B8238393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dissolution of Evifacotrep in

dimethyl sulfoxide (DMSO) for use in various in vitro assays. Adherence to this protocol is

crucial for ensuring the accurate and reproducible application of this potent TRPC5/TRPC4

antagonist in experimental settings.

Chemical Properties of Evifacotrep
Evifacotrep is a selective antagonist of the transient receptor potential canonical 4 and 5

(TRPC4/TRPC5) channels.[1][2] It is a valuable tool for investigating the roles of these

channels in neurological and kidney diseases.[1][2][3]

Property Value Reference

CAS Number 2413739-88-3

Molecular Formula C₁₈H₁₂ClF₄N₅O₂

Molecular Weight 441.77 g/mol

Appearance White to off-white solid

Purity >98% (typical)

Solubility in DMSO 50 mg/mL (113.18 mM)
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Experimental Protocol: Dissolution of Evifacotrep in
DMSO
This protocol outlines the steps for preparing a high-concentration stock solution of

Evifacotrep in DMSO.

Materials:

Evifacotrep powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Vortex mixer

Water bath or heat block capable of reaching 60°C

Ultrasonic bath

Calibrated pipettes and sterile pipette tips

Procedure:

Preparation:

Bring the vial of Evifacotrep powder to room temperature before opening to prevent

condensation.

Ensure that the DMSO is anhydrous or from a newly opened bottle, as DMSO is

hygroscopic and absorbed water can affect solubility.

Calculation of Required Volumes:

To prepare a 10 mM stock solution, for example, you would dissolve 4.4177 mg of

Evifacotrep in 1 mL of DMSO. Use the following formula to calculate the required mass

for your desired concentration and volume: Mass (mg) = Desired Concentration (mM) x

Volume (mL) x Molecular Weight ( g/mol ) / 1000
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Dissolution:

Add the calculated amount of DMSO to the vial containing the Evifacotrep powder.

Vortex the mixture for 1-2 minutes.

To ensure complete dissolution, warm the solution to 60°C. A water bath or heat block is

recommended for gentle and uniform heating.

Following warming, sonicate the solution in an ultrasonic bath for 10-15 minutes.

Visually inspect the solution to ensure that all solid material has dissolved. The solution

should be clear.

Aliquoting and Storage:

Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots in tightly sealed amber vials or cryovials.

For long-term storage (up to 6 months), store the stock solution at -80°C.

For short-term storage (up to 1 month), the solution can be stored at -20°C.

Working Solution Preparation:

To prepare a working solution for your in vitro assay, dilute the stock solution in the

appropriate cell culture medium or buffer.

For example, to prepare a 1 µM working solution from a 10 mM stock, you would perform a

1:10,000 dilution.

It is important to note that the final concentration of DMSO in the assay should be kept low

(typically <0.1%) to avoid solvent-induced cellular toxicity.
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Visualized Experimental Workflow & Signaling
Pathway
The following diagrams illustrate the experimental workflow for preparing Evifacotrep and its

mechanism of action.
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Experimental Workflow for Evifacotrep Solution Preparation
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Caption: Workflow for preparing Evifacotrep stock and working solutions.
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Evifacotrep Mechanism of Action
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Caption: Simplified signaling pathway showing Evifacotrep's inhibition of the TRPC5 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8238393#protocol-for-dissolving-evifacotrep-in-
dmso-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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